Cas no 7300-91-6 (N-(4-Hydroxyphenyl)maleimide)

• Product Name: N-(4-Hydroxyphenyl)maleimide
• CAS No: 7300-91-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00129167
• CID: 47327
• PubChem ID: 81734
• Update Time: 2025-11-02

N-(4-Hydroxyphenyl)maleimide Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-1H-pyrrole-2,5-dione
• 1-(4'-Hydroxyphenyl)-1H-pyrrole-2,5-dione
• 1-(4-hydroxyphenyl)pyrrole-2,5-dione
• N-(4-HYDROXYPHENYL)MALEIMIDE
• 4-Maleimidophenol
• 1-(4-Hydroxyphenyl)-2,5-dioxo-pyrrole
• 1-(4-hydroxyphenyl)maleimide
• 1-(4-hydroxy-phenyl)-pyrrole-2,5-dione
• 4-hydroxyphenylmaleimide
• N-(p-hydroxyphenyl)-maleimide
• BLLFPKZTBLMEFG-UHFFFAOYSA-N
• NSC39735
• 4-(Maleimide-N-yl)phenol
• N-4-hydroxyphenyl maleimide
• N-(p-hydroxyphenyl)maleimide
• cid_81734
• MLS0006898
• 1-(4-Hydroxy-phenyl)pyrrole-2,5-dione
• NSC-39735
• BDBM50300323
• NCGC00245954-01
• SCHEMBL140288
• EN300-6488045
• NSC 148152
• Z600448602
• NSC 39735
• NSC-148152
• EU-0050807
• InChI=1/C10H7NO3/c12-8-3-1-7(2-4-8)11-9(13)5-6-10(11)14/h1-6,12
• NS00037464
• GEO-04177
• MFCD00129167
• CHEMBL565893
• EINECS 230-750-6
• FT-0656066
• NSC148152
• GX66DA3FXR
• AMY619
• AS-31855
• CS-0157451
• 1H-pyrrole-2,5-dione, 1-(4-hydroxyphenyl)-
• 7300-91-6
• 25989-83-7
• MLS000689806
• HMS2767A22
• SMR000313410
• N-(p-hydroxyphenyl) maleimide
• AKOS002314125
• PD135115
• Maleimide, N-(p-hydroxyphenyl)-
• 1-(4-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• DTXSID90223286
• 9UU
• SY068049
• DB-074645
• DTXCID90145777
• 230-750-6
• FH70608
• N-(4-Hydroxyphenyl)maleimide

• MDL： MFCD00129167
• Inchi： 1S/C10H7NO3/c12-8-3-1-7(2-4-8)11-9(13)5-6-10(11)14/h1-6,12H
• InChI Key： BLLFPKZTBLMEFG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.5±0.1 g/cm3
• Boiling Point: 397.0±25.0 °C at 760 mmHg
• Flash Point: 193.9±23.2 °C
• Refractive Index: 1.672
• PSA: 57.61000
• LogP: 0.88660
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(4-Hydroxyphenyl)maleimide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on N-(4-Hydroxyphenyl)maleimide

N-(4-Hydroxyphenyl)maleimide (CAS 7300-91-6): A Versatile Compound for Advanced Applications

N-(4-Hydroxyphenyl)maleimide (CAS 7300-91-6) is a specialized organic compound that has garnered significant attention in various scientific and industrial fields. This compound, characterized by its unique molecular structure combining a maleimide group with a hydroxyphenyl moiety, offers a wide range of applications, from polymer chemistry to biomedical research. Its chemical properties and reactivity make it a valuable building block for synthesizing advanced materials and functional molecules.

The growing interest in N-(4-Hydroxyphenyl)maleimide is driven by its versatility and compatibility with modern green chemistry principles. Researchers are increasingly focusing on sustainable and eco-friendly synthesis methods, and this compound aligns well with these goals. Its ability to participate in Michael addition reactions and form stable covalent bonds makes it a preferred choice for designing cross-linked polymers and bioconjugates. These applications are particularly relevant in the development of biocompatible materials and drug delivery systems, which are hot topics in today's scientific community.

One of the most notable features of N-(4-Hydroxyphenyl)maleimide is its role in click chemistry, a field that has revolutionized synthetic methodologies. The compound's maleimide group readily reacts with thiols, enabling efficient and selective conjugation under mild conditions. This property is highly sought after in biomedical engineering and nanotechnology, where precise molecular assembly is crucial. Recent studies have explored its use in creating smart materials that respond to environmental stimuli, such as pH or temperature changes, opening new avenues for responsive drug release systems.

In the realm of polymer science, N-(4-Hydroxyphenyl)maleimide serves as a key monomer for producing high-performance resins and adhesives. Its incorporation into polymer chains enhances thermal stability and mechanical strength, making it ideal for advanced coatings and composite materials. Industries such as aerospace and automotive are particularly interested in these applications, as they seek lightweight yet durable materials to improve fuel efficiency and reduce carbon footprints. This aligns with the global push toward sustainable manufacturing practices.

The compound's hydroxyphenyl group also contributes to its utility in photochemistry and optoelectronics. Researchers are investigating its potential in developing organic light-emitting diodes (OLEDs) and photovoltaic cells, where its electron-donating properties can enhance device performance. With the rising demand for renewable energy solutions, such applications position N-(4-Hydroxyphenyl)maleimide as a promising candidate for next-generation energy-efficient technologies.

From a commercial perspective, the market for N-(4-Hydroxyphenyl)maleimide is expanding, driven by its diverse applications and the increasing adoption of high-performance materials. Suppliers and manufacturers are focusing on scalable production methods to meet the growing demand while maintaining high purity standards. Quality control is paramount, as impurities can significantly affect the compound's reactivity and performance in sensitive applications like biopharmaceuticals and electronic materials.

Safety and handling of N-(4-Hydroxyphenyl)maleimide are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are essential to preserve its stability. Researchers and industrial users are advised to follow good laboratory practices (GLP) and consult material safety data sheets (MSDS) for specific guidelines. This emphasis on safety aligns with broader industry trends toward responsible chemical management.

Looking ahead, the future of N-(4-Hydroxyphenyl)maleimide appears bright, with ongoing research uncovering new potential uses. Innovations in catalysis and molecular design are expected to further enhance its applicability, particularly in emerging fields like bioelectronics and nanomedicine. As scientists continue to explore its properties, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in materials science and biotechnology.

In conclusion, N-(4-Hydroxyphenyl)maleimide (CAS 7300-91-6) stands out as a multifunctional compound with significant potential across multiple disciplines. Its unique chemical structure, combined with its reactivity and compatibility with modern synthetic techniques, makes it a valuable asset for researchers and industries alike. Whether in polymer chemistry, biomedical applications, or renewable energy, this compound continues to inspire innovation and drive progress in science and technology.